Cas no 1065074-09-0 (N-Butyl 4-Bromo-3-methoxybenzamide)

• Product Name: N-Butyl 4-Bromo-3-methoxybenzamide
• CAS No: 1065074-09-0
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 858006
• PubChem ID: 46738970
• Update Time: 2025-10-29

N-Butyl 4-Bromo-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-butyl-3-methoxybenzamide
• N-Butyl 4-Bromo-3-methoxybenzamide
• AKOS015835293
• BS-23726
• CS-0211983
• MFCD11053852
• N-Butyl-4-Bromo-3-methoxybenzamide
• 1065074-09-0
• DB-371452
• DTXSID90674613

• MDL： MFCD11053852
• Inchi： 1S/C12H16BrNO2/c1-3-4-7-14-12(15)9-5-6-10(13)11(8-9)16-2/h5-6,8H,3-4,7H2,1-2H3,(H,14,15)
• InChI Key： BFVPFPIKPIPCKQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(NCCCC)=O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),

Additional information on N-Butyl 4-Bromo-3-methoxybenzamide

N-Butyl 4-Bromo-3-methoxybenzamide (CAS 1065074-09-0): A Comprehensive Overview

N-Butyl 4-Bromo-3-methoxybenzamide (CAS 1065074-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic amide derivative is characterized by its unique molecular structure, combining a 4-bromo-3-methoxyphenyl moiety with a butylamide side chain. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and crop protection applications.

The growing interest in N-Butyl 4-Bromo-3-methoxybenzamide analogs stems from their potential biological activities. Researchers are particularly focused on exploring its role as a building block for small molecule therapeutics targeting various disease pathways. Recent studies suggest that derivatives of this compound may exhibit interesting pharmacological properties, though the exact mechanism of action requires further investigation. The presence of both bromine and methoxy substituents on the aromatic ring contributes to its electronic properties, making it a versatile scaffold for medicinal chemistry applications.

From a synthetic chemistry perspective, CAS 1065074-09-0 represents an important intermediate in organic synthesis. Its benzamide core structure serves as a foundation for creating diverse chemical libraries through various modification strategies. The compound's stability under standard laboratory conditions and its solubility profile in common organic solvents make it particularly useful for multi-step synthetic routes. Many researchers are investigating its potential in cross-coupling reactions, where the bromine atom can participate in palladium-catalyzed transformations.

The market for 4-Bromo-3-methoxybenzamide derivatives has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. As drug discovery efforts continue to focus on targeted therapies and precision medicine, compounds like N-Butyl 4-Bromo-3-methoxybenzamide are becoming increasingly valuable. The global market for such intermediates is expected to expand significantly in coming years, particularly in regions with strong pharmaceutical manufacturing capabilities.

Recent advancements in green chemistry have also impacted the production and application of CAS 1065074-09-0. Researchers are developing more sustainable synthetic routes to this compound, focusing on reducing hazardous byproducts and improving atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis and process optimization.

Quality control and analytical characterization of N-Butyl 4-Bromo-3-methoxybenzamide are critical aspects of its commercial and research applications. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. The availability of high-purity material is essential for reproducible results in downstream applications.

In the context of current research trends, 4-Bromo-3-methoxy substituted compounds are being investigated for their potential in addressing several health challenges. While N-Butyl 4-Bromo-3-methoxybenzamide itself may not be biologically active, its structural features make it an attractive starting point for developing compounds with potential applications in neurological disorders and metabolic diseases. The methoxy group in particular has been associated with improved blood-brain barrier penetration in related compounds.

The compound's stability profile makes it suitable for various formulation development studies. Researchers are exploring its potential in drug delivery systems, where the balance between lipophilicity (contributed by the butyl group) and polarity (from the amide functionality) could be advantageous. These properties are particularly relevant in the development of oral dosage forms and controlled release formulations.

From a regulatory perspective, N-Butyl 4-Bromo-3-methoxybenzamide is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers and manufacturers should always consult current regulations in their specific region before working with this or any chemical compound. Proper handling procedures and laboratory safety protocols should always be followed when working with this material.

The future outlook for CAS 1065074-09-0 appears promising, with increasing research interest in its potential applications. As synthetic methodologies continue to advance and our understanding of structure-activity relationships improves, this compound and its derivatives may play important roles in the development of new therapeutic agents and specialty chemicals. The compound's versatility ensures it will remain a valuable tool in the chemist's toolbox for years to come.